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Abstract

This technical guide provides an in-depth analysis of the chemical compound commonly known
as 2,2'-Dibenzoylaminodiphenyl disulfide. The primary focus of this document is to establish
its correct IUPAC nomenclature, which is N-[2-[(2-
benzamidophenyl)disulfanyl]phenyl]benzamide[1]. Beyond nomenclature, this guide will detall
its chemical and physical properties, outline a representative synthesis protocol, and discuss its
current and potential applications, particularly within the realms of materials science and drug
development. This document is intended for researchers, scientists, and professionals in the
chemical and pharmaceutical industries who require a comprehensive understanding of this
molecule.

Introduction

N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide, often referred to by its common name 2,2'-
Dibenzoylaminodiphenyl disulfide, is a symmetrical disulfide-containing aromatic amide. The
presence of the disulfide bond (S-S) is a key structural feature, imparting unique redox-
responsive characteristics to the molecule. This functionality makes it a compound of interest
for applications in "smart" materials, such as self-healing polymers and drug delivery systems.
Furthermore, the benzamide substructure is a common motif in many biologically active
compounds, suggesting potential, though less explored, applications in medicinal chemistry.
This guide aims to provide a consolidated resource of its fundamental chemical identity,
properties, and scientific context.
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Chemical Identity and Nomenclature

Correct and unambiguous identification of a chemical compound is paramount for scientific
communication and reproducibility. While "2,2'-Dibenzoylaminodiphenyl disulfide" is a
frequently used common name, the systematic name assigned by the International Union of
Pure and Applied Chemistry (IUPAC) provides a definitive and universally understood identifier.

IUPAC Name

The formal IUPAC name for this compound is N-[2-[(2-
benzamidophenyl)disulfanyl]phenyllbenzamide[1]. This name is derived by treating the
molecule as a benzamide substituted on the phenyl ring at the 2-position with a (2-
benzamidophenyl)disulfanyl group.

Chemical Structure

The structural representation of N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide is crucial for
understanding its chemical behavior.

Figure 1. Chemical structure of N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide.

Synonyms and Identifiers

For comprehensive database searching and literature review, it is beneficial to be aware of
other names and identifiers for this compound.

Identifier Type Value

CAS Number 135-57-9[1][2][3]
Molecular Formula C26H20N202S2[1][2][4]
Molecular Weight 456.6 g/mol [1]

2,2'-Dibenzamidodiphenyl disulfide, Bis(2-
Common Synonyms benzamidophenyl) disulfide, N,N'-(Dithiodi-2,1-
phenylene)bisbenzamide[1][3][5]

InChiKey ZHMIOPLMFZVSHY-UHFFFAOYSA-N[1][4]
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Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems
and are critical for designing experiments and applications.

Property Value Source
Melting Point 143-146 °C [2]
Boiling Point 489.8-°C at 760 mmHg 2]
(Predicted)
Density 1.35 g/cm3 (Predicted) [2]
Water Solubility 48 ug/L at 20 °C (Predicted) [2]
Appearance Pale yellow to gray powder [3]
LogP 5.7 [1]

Synthesis and Characterization

The synthesis of N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide typically involves the
acylation of the corresponding diamine, 2,2'-diaminodiphenyl disulfide. This approach is a
standard method for forming amide bonds.

General Synthesis Workflow

The synthesis can be visualized as a two-step process starting from a suitable precursor.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL534909.htm
https://www.lookchem.com/ProductWholeProperty_LCPL534909.htm
https://www.lookchem.com/ProductWholeProperty_LCPL534909.htm
https://www.lookchem.com/ProductWholeProperty_LCPL534909.htm
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/22dibenzamido-diphenyl-disulfide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibenzoylaminodiphenyl-disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Synthesis Workflow
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Figure 2. General workflow for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a representative example of an amide bond formation reaction.

Objective: To synthesize N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide from 2,2'-

diaminodiphenyl disulfide.
Materials:

e 2,2'-Diaminodiphenyl disulfide
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Benzoyl chloride

Pyridine (or another suitable base)
Dichloromethane (or another suitable solvent)
Hydrochloric acid (dilute)

Sodium bicarbonate solution (saturated)
Anhydrous magnesium sulfate

Standard laboratory glassware and equipment
Procedure:

Dissolution: In a round-bottom flask, dissolve 2,2'-diaminodipheny! disulfide in
dichloromethane.

Base Addition: Add pyridine to the solution. The base acts as a scavenger for the HCI
byproduct of the reaction.

Acylation: Cool the mixture in an ice bath. Slowly add benzoyl chloride dropwise to the
stirred solution. The exothermic nature of the reaction necessitates cooling to control the
reaction rate and minimize side products.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with dilute hydrochloric
acid (to remove excess pyridine), water, and saturated sodium bicarbonate solution (to
remove any remaining acidic impurities).

o Dry the organic layer over anhydrous magnesium sulfate.
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 Purification:
o Filter the drying agent and concentrate the organic solvent under reduced pressure.

o The crude product can be purified by recrystallization from a suitable solvent system (e.qg.,
ethanol/water) or by column chromatography on silica gel.

Characterization: The identity and purity of the synthesized compound should be confirmed
using standard analytical techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The melting point
should also be determined and compared to the literature value.

Applications in Research and Development

The unique structural features of N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide make it a
molecule of interest in several areas of research.

Materials Science

The disulfide bond is the key functional group for applications in materials science. This bond
can be reversibly cleaved and reformed under mild redox conditions. This property is exploited
in the development of:

o Redox-Responsive Polymers: Incorporation of this molecule as a cross-linker into polymer
networks can create "smart" materials. For instance, in a reducing environment, such as that
found inside cancer cells, the disulfide bonds can break, leading to the degradation of the
polymer and the controlled release of an encapsulated drug]6].

» Self-Healing Materials: The reversible nature of the disulfide bond can be used to design
polymers that can repair themselves after damage. When a crack forms, disulfide bonds may
break, and upon application of a stimulus like heat or light, they can reform, restoring the
material's integrity[6].

Potential in Drug Development

While less explored, the benzamide moiety is a well-known pharmacophore present in
numerous approved drugs. N-substituted benzamide derivatives have shown a wide range of
biological activities, including antitumor effects[7][8]. Some N-benzylbenzamide derivatives, for
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example, act as tubulin polymerization inhibitors, a mechanism of action for several successful
anticancer drugs[9]. The presence of two benzamide units in N,N'-(disulfanediylbis(2,1-
phenylene))dibenzamide suggests that it could be a candidate for screening in various
biological assays, particularly in oncology. Further research is needed to explore the
therapeutic potential of this specific molecule and its analogs.

Safety and Handling

N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide is a stable, combustible solid at room
temperature[3]. It is important to avoid contact with acids, alkalis, and strong oxidizing agents.
High concentrations of dust may form explosive mixtures with air[3]. Inhalation of dust may
cause irritation of the upper respiratory tract. While not expected to be irritating upon short-term
skin contact, susceptible individuals may experience an allergic reaction[3]. Standard personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. For detailed safety information, consult the Safety Data Sheet (SDS)
provided by the supplier.

Conclusion

N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide, with the IUPAC name N-[2-[(2-
benzamidophenyl)disulfanyl]phenyl]lbenzamide, is a molecule with significant potential,
primarily driven by its redox-active disulfide bond. This functionality makes it a valuable building
block for advanced materials with applications in controlled release and self-healing
technologies. While its biological activities are not yet well-defined, its structural similarity to
known bioactive compounds suggests that it may be a worthwhile candidate for future drug
discovery efforts. This guide has provided a foundational understanding of its chemical identity,
properties, synthesis, and applications to support further research and development in this
area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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